1,2-Benzisoxazol-4(2H)-one, hexahydro-2-methyl-3-(phenylmethyl)-, (3R,3aS,7aS)-rel-
Overview
Description
BTG-1640, also known as ABIO-0801; SP-1640; ABIO-08-01, a drug potentially for the treatment of anxiety and panic disorder.
Scientific Research Applications
Synthesis and Bioactivity
1,2-Benzisoxazol derivatives have been synthesized and tested for various biological activities. For instance, the compound 2-((5-mercapto-1, 3, 4 -oxadiazol-2-yl) methyl) benzo[d]isothiazol-3(2H)-one showed good antimicrobial activity against bacteria like Escherichia coli, Staphylococcus aureus, and others (Feng-ling Xu, C. Lin, & Q. Lin, 2011).
Synthesis and Potential Applications in Medicinal Chemistry
1,2-Benzisoxazole and its derivatives, such as 3-substituted-1,2-benzisoxazole, are noted for their potential as antipsychotic compounds. These compounds, including 1,2-benzisoxazole-3-methanesulfonamide (Zonisamide), are utilized as antiseizure agents (V. Arava, Laxminarasimhulu Gorentla, Udaya Bhaskara Rao Siripalli, & P. Dubey, 2011).
Antifungal Activity
Some synthesized 1,2-benzisoxazole derivatives have shown significant antifungal activities against plant pathogenic fungi like Alterneria burnsii and Macrophomina phasiolina, indicating their potential use in agriculture and plant protection (V. Sareen, V. Khatri, D. Shinde, S. Chugh, & S. Sareen, 2010).
Gold-Catalyzed Chemical Reactions
Gold-catalyzed reactions between 1,2-benzisoxazoles and propiolate derivatives have been studied for ester-controlled chemoselectivity. These reactions afford Michael-type products and [4 + 2]-annulations, yielding derivatives like 6 H-1,3-oxazin-6-one (Y. Pandit, Rajkumar Lalji Sahani, & Rai‐Shung Liu, 2018).
Synthesis of Tetraheterocyclic Compounds
Research has been conducted on synthesizing new tetraheterocyclic compounds involving the isoxazole moiety, which are of interest as potential biologically active substances. These compounds could play a significant role in pharmaceuticals (A. Pyrko, 2018).
Antioxidant and Anticancer Activities
Novel benzisoxazole-substituted-allyl derivatives have been synthesized and evaluated for their antioxidant and anticancer activities, showing significant promise against certain cancer cell lines (M. Anand, V. Selvaraj, & M. Alagar, 2014).
properties
CAS RN |
152538-59-5 |
|---|---|
Product Name |
1,2-Benzisoxazol-4(2H)-one, hexahydro-2-methyl-3-(phenylmethyl)-, (3R,3aS,7aS)-rel- |
Molecular Formula |
C15H19NO2 |
Molecular Weight |
245.322 |
IUPAC Name |
(3S,3aR,7aR)-3-benzyl-2-methylhexahydrobenzo[d]isoxazol-4(2H)-one |
InChI |
InChI=1S/C15H19NO2/c1-16-12(10-11-6-3-2-4-7-11)15-13(17)8-5-9-14(15)18-16/h2-4,6-7,12,14-15H,5,8-10H2,1H3/t12-,14+,15-/m0/s1 |
InChI Key |
ALQXIMVNPRVWQA-CFVMTHIKSA-N |
SMILES |
O=C1[C@]2([H])[C@H](CC3=CC=CC=C3)N(C)O[C@]2([H])CCC1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BTG-1640; BTG 1640; BTG1640; ABIO-0801; SP-1640; ABIO-08-01. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[[5-Bromo-2-[(2-bromophenyl)methoxy]phenyl]methylene]-2-thioxo-4-thiazolidinone](/img/structure/B606334.png)
![1-[(2R,3R)-2-[[2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl(methyl)amino]methyl]-5-[(2S)-1-hydroxypropan-2-yl]-3-methyl-6-oxo-3,4-dihydro-2H-1,5-benzoxazocin-10-yl]-3-(1-naphthalenyl)urea](/img/structure/B606341.png)
![[(3aR,4R,9bR)-8-(2-fluorophenyl)-1-(4-methylphenyl)sulfonyl-2,3,3a,4,5,9b-hexahydropyrrolo[3,2-c]quinolin-4-yl]methanol](/img/structure/B606342.png)
![N-(4-Amino-4'-Fluoro[1,1'-Biphenyl]-3-Yl)oxane-4-Carboxamide](/img/structure/B606349.png)
